Cas no 948294-12-0 (5-(3-Bromophenyl)-1H-pyrazole)

5-(3-Bromophenyl)-1H-pyrazole structure
Product name:5-(3-Bromophenyl)-1H-pyrazole
5-(3-Bromophenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Bromophenyl)-1H-pyrazole
- 1H-Pyrazole, 5-(3-bromophenyl)-
- A808951
- 3-(3-Bromophenyl)-1H-pyrazole
- SY027532
- 3-(3-bromo-phenyl)-1h-pyrazole
- SCHEMBL1786909
- 3-(3-bromophenyl)pyrazole
- AKOS009158620
- Z815437634
- TS-03184
- FT-0731094
- NVRXIZHZQPRBKL-UHFFFAOYSA-N
- 149739-65-1
- 5-(3-Bromo-Phenyl)-1H-Pyrazole
- 5-(3-Bromophenyl)-1H-pyrazole, 97%
- CS-0038370
- 948294-12-0
- PS-7801
- 1H-Pyrazole, 3-(3-bromophenyl)-
- EN300-129699
- MFCD01940433
- FT-0749458
- 3-(3-Bromophenyl)-1H-pyrazole, 97%
- DTXSID30933716
- AKOS015834605
- DB-080098
- DB-002483
- DB-002482
- 3-(3-bromophenyl)-1H-pyrazol
-
- MDL: MFCD06659075
- Inchi: InChI=1S/C9H7BrN2/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,(H,11,12)
- InChI Key: NVRXIZHZQPRBKL-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)Br)C2=CC=NN2
Computed Properties
- Exact Mass: 221.97900
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Melting Point: 71-76 °C
- PSA: 28.68000
- LogP: 2.83920
5-(3-Bromophenyl)-1H-pyrazole Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
5-(3-Bromophenyl)-1H-pyrazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 717878-1G |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 97% | 1G |
311 | 2021-05-17 | |
A2B Chem LLC | AJ27887-2g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 2g |
$1370.00 | 2024-07-18 | |
A2B Chem LLC | AJ27887-5g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 5g |
$1843.00 | 2024-07-18 | |
Chemenu | CM374422-1g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95%+ | 1g |
$111 | 2023-01-03 | |
A2B Chem LLC | AJ27887-50g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 50g |
$4880.00 | 2024-07-18 | |
A2B Chem LLC | AJ27887-25g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 25g |
$3497.00 | 2024-07-18 | |
A2B Chem LLC | AJ27887-10g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 10g |
$2552.00 | 2024-07-18 | |
A2B Chem LLC | AJ27887-100g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 100g |
$6838.00 | 2024-07-18 | |
A2B Chem LLC | AJ27887-1g |
5-(3-Bromophenyl)-1H-pyrazole |
948294-12-0 | 95+% | 1g |
$1067.00 | 2024-07-18 |
5-(3-Bromophenyl)-1H-pyrazole Related Literature
-
Xinyu Wang,Shengnan Zhang,Jicong Zhang,Yaomin Wang,Xiaoyu Jiang,Youqi Tao,Dan Li,Chao Zhong,Cong Liu Chem. Soc. Rev. 2023 52 4603
948294-12-0 (5-(3-Bromophenyl)-1H-pyrazole) Related Products
- 1804062-90-5(2-Bromomethyl-4-hydroxy-5-iodo-1H-benzimidazole)
- 1804033-03-1(2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine)
- 1420790-98-2((S)-2-((tert-Butyldimethylsilyl)oxy)-3-(3-(trifluoromethyl)phenoxy)propan-1-ol)
- 2171967-30-7(1-1-(hydroxymethyl)cyclopropylcyclopentan-1-ol)
- 2229294-25-9(3-amino-2-(5-propylthiophen-2-yl)propanoic acid)
- 2228715-88-4(methyl 3-(2-fluoro-4-methylphenyl)-2-hydroxypropanoate)
- 1820706-16-8((+/-)-1,2-Bis(2,4,6-trimethylphenyl)ethylenediamine Dihydrochloride)
- 124583-47-7(8-methyl-8-azabicyclo[3.2.1]octan-3-yl 1H-indole-3-carboxylate)
- 2229176-70-7(2-(2-hydroxy-4,5-dimethylphenyl)cyclopropane-1-carboxylic acid)
- 2165525-22-2((2S)-2-isothiocyanato-3-phenylpropanoic acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
